Cas no 1706453-69-1 (1-([2,3'-Bithiophen]-5-yl)ethan-1-amine)

• Product Name: 1-([2,3'-Bithiophen]-5-yl)ethan-1-amine
• CAS No: 1706453-69-1
• MF: C₁₀H₁₁NS₂
• MW: 209.33103966713
• MDL: MFCD27937797
• CID: 4779280
• PubChem ID: 72716680
• Update Time: 2025-07-19

1-([2,3'-Bithiophen]-5-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-([2,3'-bithiophen]-5-yl)ethan-1-amine
• 1-([2,3'-Bithiophen]-5-yl)ethan-1-amine

• MDL： MFCD27937797
• Inchi： 1S/C10H11NS2/c1-7(11)9-2-3-10(13-9)8-4-5-12-6-8/h2-7H,11H2,1H3
• InChI Key： OVIFBSAOZSXSGN-UHFFFAOYSA-N
• SMILES： S1C(C2=CSC=C2)=CC=C1C(C)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 174
• XLogP3: 2.2
• Topological Polar Surface Area: 82.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Bi- and oligothiophenes Bi- and oligothiophenes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Bi- and oligothiophenes

Additional information on 1-([2,3'-Bithiophen]-5-yl)ethan-1-amine

Introduction to 1-([2,3'-Bithiophen]-5-yl)ethan-1-amine and Its CAS No. 1706453-69-1

1-([2,3'-Bithiophen]-5-yl)ethan-1-amine, identified by the CAS number 1706453-69-1, is a significant compound in the field of chemical and pharmaceutical research. This molecule has garnered attention due to its unique structural properties and potential applications in various scientific domains. The bithiophene moiety, a conjugated aromatic system, plays a crucial role in its chemical behavior, making it a valuable candidate for further exploration.

The compound's structure consists of an ethylamine group attached to a bithiophene ring system. This configuration imparts specific electronic and steric characteristics that make it suitable for applications in organic electronics, pharmaceuticals, and materials science. The bithiophene unit is particularly noteworthy, as it is known for its electron-rich nature and ability to participate in π-stacking interactions, which are essential for the design of advanced materials.

In recent years, there has been a surge in research focused on developing novel organic semiconductors and conductive polymers. 1-([2,3'-Bithiophen]-5-yl)ethan-1-amine has been investigated for its potential as a building block in these materials. Its ability to form stable π-conjugated systems makes it an attractive candidate for use in organic field-effect transistors (OFETs), organic light-emitting diodes (OLEDs), and other electronic devices. The compound's thermal stability and solubility profile further enhance its viability for industrial applications.

The pharmaceutical industry has also shown interest in this compound. The presence of the amine group provides a site for further functionalization, allowing chemists to tailor the molecule's properties for specific therapeutic applications. Researchers have explored its potential as a precursor in the synthesis of bioactive molecules, including those with anti-inflammatory and anticancer properties. The bithiophene core is particularly interesting because it mimics natural products found in certain plants and marine organisms, which have been traditionally used in medicine.

One of the most exciting areas of research involving 1-([2,3'-Bithiophen]-5-yl)ethan-1-amine is its application in photodynamic therapy (PDT). PDT is a treatment modality that uses light-sensitive compounds to generate reactive oxygen species that can selectively destroy target cells. The compound's ability to absorb light in the visible spectrum makes it an excellent candidate for PDT agents. Additionally, its biocompatibility and low toxicity profile suggest that it could be used in conjunction with other therapeutic modalities without significant side effects.

The synthesis of 1-([2,3'-Bithiophen]-5-yl)ethan-1-amine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the bithiophene core efficiently. These methods not only improve yield but also allow for the introduction of various substituents at specific positions on the bithiophene ring, enhancing the compound's functionality.

In conclusion, 1-([2,3'-Bithiophen]-5-yl)ethan-1-amine (CAS No. 1706453-69-1) is a versatile compound with significant potential in multiple fields. Its unique structural features make it an excellent candidate for organic electronics, pharmaceuticals, and photodynamic therapy. As research continues to uncover new applications for this molecule, its importance in advancing scientific and technological innovation is likely to grow.